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Abstract

Ethyl nonanoate, also known as ethyl pelargonate, is a fatty acid ethyl ester with the chemical
formula C11H220:. It is a colorless liquid with a characteristic fruity, wine-like odor and is found
naturally in various fruits and alcoholic beverages.[1][2][3] This technical guide provides a
comprehensive overview of the chemical properties of ethyl nonanoate, including its
physicochemical characteristics, reactivity, and relevant biological pathways. Detailed
experimental protocols for the determination of its properties and for its synthesis and chemical
transformations are also presented. This document is intended to serve as a valuable resource
for researchers, scientists, and professionals in the fields of chemistry, food science, and drug
development.

Physicochemical Properties

The physical and chemical properties of ethyl nonanoate are crucial for its handling,
application, and analysis. A summary of these properties is presented in the tables below.

Table 1: General and Physical Properties of Ethyl
Nonanoate
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Property Value Source(s)
Molecular Formula C11H2202 [1]
Molecular Weight 186.29 g/mol [1]
Appearance Colorless liquid [1]

Fruity, oily, nutty, reminiscent of
Odor [1]
coghac

Melting Point -44 °C [4]

N _ 227-229 °C at 760 mmHg; 119
Boiling Point [31[5]
°C at 23 mmHg

Density 0.866 g/cm? at 25 °C [4115]
Refractive Index (n2°/D) 1.422 [5]
Vapor Pressure 0.1 hPaat 25 °C [4]
Flash Point 94 °C (closed cup) [4115][6]

Table 2: Solubility of Ethyl Nonanoate

Solvent Solubility Source(s)

29.53 mg/L (temperature not

Water stated) [1]
Ethanol Miscible [1]
Diethyl Ether Miscible [7]
Propylene Glycol Soluble [8]

Chemical Reactivity

Ethyl nonanoate, as an ester, undergoes several characteristic chemical reactions, including
hydrolysis, oxidation, and reduction.

Hydrolysis
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Esters can be hydrolyzed to their constituent carboxylic acid and alcohol under acidic or basic
conditions.

» Acid-Catalyzed Hydrolysis: This is a reversible reaction where ethyl nonanoate reacts with
water in the presence of a strong acid catalyst (e.g., H2SOa4 or HCI) to form nonanoic acid
and ethanol.[9][10] To drive the equilibrium towards the products, an excess of water is
typically used.[9]

» Base-Catalyzed Hydrolysis (Saponification): This is an irreversible reaction where ethyl
nonanoate is heated with a strong base, such as sodium hydroxide, to produce sodium
nonanoate (a salt of the carboxylic acid) and ethanol.[9]

Oxidation

The ester functional group itself is relatively resistant to oxidation. However, the alkyl chains
can be oxidized under strong oxidizing conditions. For instance, oxidation with strong oxidizing
agents like potassium permanganate (KMnQOa) can lead to the cleavage of the C-H bonds. The
reaction products will depend on the specific reaction conditions.

Reduction

Esters can be reduced to primary alcohols using strong reducing agents like lithium aluminum
hydride (LiAIH4).[11] The reduction of ethyl nonanoate yields nonanol and ethanol.

Experimental Protocols

This section provides detailed methodologies for the determination of key chemical properties
of ethyl nonanoate, as well as for its synthesis and common chemical transformations.

Determination of Boiling Point (Adapted from ASTM
D1078)

This method determines the distillation range of volatile organic liquids.
Apparatus:

« Distillation flask (100 mL)
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Condenser

Receiving graduate (100 mL)

Thermometer

Heating mantle

Boiling chips

Procedure:

e Measure 100 mL of ethyl nonanoate into the distillation flask.

e Add a few boiling chips to the flask.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned correctly.

» Begin heating the flask and record the temperature at which the first drop of condensate falls
from the condenser (initial boiling point).

» Continue distillation at a steady rate and record the temperature at regular volume intervals
of the distillate.

e Record the temperature when the last of the liquid in the flask evaporates (dry point).

o Correct the observed boiling point for atmospheric pressure.

Determination of Water Solubility (Adapted from OECD
Guideline 105)

This guideline describes the flask method for determining water solubility for substances with
solubility above 1072 g/L.

Apparatus:

o Erlenmeyer flask with a stopper
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Constant temperature water bath

Magnetic stirrer

Analytical balance

Centrifuge

Analytical instrument for quantification (e.g., GC-MS)
Procedure:

e Add an excess amount of ethyl nonanoate to a known volume of distilled water in the
Erlenmeyer flask.

o Stopper the flask and place it in a constant temperature water bath (e.g., 25 °C).

« Stir the mixture for a sufficient time to reach equilibrium (preliminary tests can determine this
time).

o Stop stirring and allow the mixture to settle.

o Centrifuge the mixture to separate the aqueous phase from the undissolved ethyl
nonanoate.

o Carefully withdraw a sample of the aqueous phase.

e Quantify the concentration of ethyl nonanoate in the sample using a suitable analytical
method like Gas Chromatography-Mass Spectrometry (GC-MS).

Synthesis via Fischer Esterification

This protocol describes the synthesis of ethyl nonanoate from nonanoic acid and ethanol.
Materials:
» Nonanoic acid

o Absolute ethanol
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o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

« In a round-bottom flask, combine nonanoic acid and an excess of absolute ethanol.
o Slowly add a catalytic amount of concentrated sulfuric acid.
» Heat the mixture to reflux for several hours.

 After cooling, transfer the mixture to a separatory funnel.

e Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

» Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

o Purify the crude ethyl nonanoate by distillation.

Acid-Catalyzed Hydrolysis

Materials:
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e Ethyl nonanoate

e Dilute sulfuric acid (e.g., 1 M)

e Round-bottom flask

e Reflux condenser

e Heating mantle

o Extraction solvent (e.qg., diethyl ether)

e Sodium bicarbonate solution

e Anhydrous sodium sulfate

Procedure:

» Place ethyl nonanoate and an excess of dilute sulfuric acid in a round-bottom flask.
e Heat the mixture under reflux for several hours.

o Cool the reaction mixture and extract the organic components with diethyl ether.

e Wash the ether extract with sodium bicarbonate solution to remove unreacted acid.
e Dry the ether layer with anhydrous sodium sulfate.

o Evaporate the solvent to isolate the product mixture (nonanoic acid and any unreacted
ester). The products can be further purified by distillation or chromatography.

Reduction with Lithium Aluminum Hydride (LiAlH4)

Caution: LiAlHa4 is a highly reactive and flammable reagent. This reaction must be carried out
under an inert atmosphere (e.g., nitrogen or argon) in anhydrous solvents.

Materials:

e Lithium aluminum hydride (LiAlH4)
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e Anhydrous diethyl ether or tetrahydrofuran (THF)
o Ethyl nonanoate

e Three-necked round-bottom flask

e Dropping funnel

e Reflux condenser

e Inert gas supply

* Ice bath

 Dilute sulfuric acid

e Sodium sulfate

Procedure:

e Set up a dry, three-necked flask equipped with a dropping funnel, reflux condenser, and inert
gas inlet.

e Suspend LiAlH4 in anhydrous diethyl ether in the flask and cool the mixture in an ice bath.

o Dissolve ethyl nonanoate in anhydrous diethyl ether and add it dropwise to the LiAIH4
suspension.

 After the addition is complete, stir the reaction mixture at room temperature for a specified
time.

o Carefully quench the reaction by the slow, dropwise addition of water, followed by dilute
sulfuric acid.

o Extract the product with diethyl ether.

» Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the
crude product (a mixture of nonanol and ethanol). The products can be separated by
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distillation.

Biological Pathways and Significance

Ethyl nonanoate is a naturally occurring compound that plays a role in the aroma of fruits and
is a product of yeast metabolism.

Biosynthesis in Saccharomyces cerevisiae

In the yeast Saccharomyces cerevisiae, fatty acid ethyl esters (FAEES), including ethyl
nonanoate, are synthesized from fatty acyl-CoAs and ethanol. This pathway is of significant
interest for the production of biofuels.

Glycolysis Acetaldehyde ADH @\
C} Fatty Acid Synthesis

Click to download full resolution via product page

Caption: Biosynthesis of Ethyl Nonanoate in S. cerevisiae.

Role in Fruit Aroma

The characteristic aroma of many fruits is due to a complex mixture of volatile organic
compounds, including esters like ethyl nonanoate. The biosynthesis of these esters involves
the conversion of fatty acids and amino acids into alcohols and acyl-CoAs, which are then
esterified by alcohol acyltransferases (AATS).
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Caption: General Pathway for Ester Biosynthesis in Fruits.

Conclusion

This technical guide has provided a detailed overview of the chemical properties of ethyl
nonanoate, including its physicochemical characteristics, chemical reactivity, and biological
significance. The inclusion of detailed experimental protocols offers a practical resource for
laboratory work. The information presented herein is intended to be a valuable tool for
researchers, scientists, and professionals working with this versatile ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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